KAMALA
Description
The term “KAMALA” appears in multiple contexts within the provided evidence. However, none of these references pertain to a chemical compound. Instead, “this compound” primarily refers to:
- Govinda Rao this compound, a lead author of a pharmaceutical study on RP-HPLC estimation of quinapril and hydrochlorothiazide .
- This compound Das, an Indian poet known for works like An Introduction .
- This compound Harris, the U.S. Vice President, analyzed in media framing studies .
- 甘麻刺 (this compound), a historical figure from the Yuan Dynasty .
Properties
CAS No. |
12624-07-6 |
|---|---|
Molecular Formula |
O8S2Ti |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison Criteria :
- Retention Time : Hydrochlorothiazide elutes faster (3.8 min) than quinapril (4.2 min), indicating differences in polarity or interaction with the HPLC column.
- Peak Area : Both compounds show high purity (>97%), validated for tablet dosage formulations .
Methodological Insights from Related Studies
Structural Similarity: Example: Quinapril (angiotensin-converting enzyme inhibitor) vs. Lisinopril (another ACE inhibitor). Differences in side chains affect pharmacokinetics . Methodology: Use HPLC or NMR to compare retention times or spectral data .
Functional Similarity :
- Example: Hydrochlorothiazide (diuretic) vs. Furosemide (loop diuretic). Both reduce blood pressure but target different renal pathways .
- Validation: Comparative efficacy studies require head-to-head trials or meta-analyses to assess safety and potency .
Challenges in Compound Comparison
The evidence highlights critical considerations for comparing compounds:
- Standardization : Ensure consistent experimental conditions (e.g., HPLC parameters, solvent systems) to validate results .
- Data Reporting : Include molar equivalents, yields, and spectral characterization to enable replication .
- Statistical Rigor: Use appropriate tools (e.g., ANOVA) to analyze significance and avoid bias .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
